Cas no 1160254-41-0 (2-(3-Methoxyphenyl)-8-methylquinoline-4-carbonyl chloride)

• Product Name: 2-(3-Methoxyphenyl)-8-methylquinoline-4-carbonyl chloride
• CAS No: 1160254-41-0
• MF: C₁₈H₁₄ClNO₂
• MW: 311.762263774872
• MDL: MFCD03421205
• CID: 4682275
• Update Time: 2025-06-14

2-(3-Methoxyphenyl)-8-methylquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-METHOXYPHENYL)-8-METHYLQUINOLINE-4-CARBONYL CHLORIDE
• BBL014617
• STL197026
• R7113
• 4-quinolinecarbonyl chloride, 2-(3-methoxyphenyl)-8-methyl-
• 2-(3-Methoxyphenyl)-8-methylquinoline-4-carbonyl chloride

• MDL： MFCD03421205
• Inchi： 1S/C18H14ClNO2/c1-11-5-3-8-14-15(18(19)21)10-16(20-17(11)14)12-6-4-7-13(9-12)22-2/h3-10H,1-2H3
• InChI Key： KFXSOTGDPVOMDG-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2C=CC=C(C=2)OC)N=C2C(C)=CC=CC2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 403
• Topological Polar Surface Area: 39.2

Additional information on 2-(3-Methoxyphenyl)-8-methylquinoline-4-carbonyl chloride

Recent Advances in the Study of 2-(3-Methoxyphenyl)-8-methylquinoline-4-carbonyl chloride (CAS: 1160254-41-0) and Its Applications in Chemical Biology and Medicine

The compound 2-(3-Methoxyphenyl)-8-methylquinoline-4-carbonyl chloride (CAS: 1160254-41-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential use in drug discovery.

Recent literature highlights the role of 2-(3-Methoxyphenyl)-8-methylquinoline-4-carbonyl chloride as a versatile intermediate in the synthesis of biologically active molecules. Its quinoline scaffold, combined with the methoxyphenyl and carbonyl chloride functionalities, makes it a valuable building block for the development of novel pharmacophores. Studies have demonstrated its utility in the synthesis of compounds targeting various disease pathways, including cancer, inflammation, and infectious diseases.

One of the key findings in recent research is the compound's ability to act as a precursor for the development of kinase inhibitors. Kinases play a critical role in cell signaling and are often dysregulated in diseases such as cancer. Researchers have successfully utilized 2-(3-Methoxyphenyl)-8-methylquinoline-4-carbonyl chloride to synthesize novel kinase inhibitors with improved selectivity and potency. These inhibitors have shown promising results in preclinical models, particularly in targeting aberrant signaling pathways in tumor cells.

In addition to its role in kinase inhibitor development, this compound has also been explored for its antimicrobial properties. Recent studies have reported its incorporation into hybrid molecules that exhibit broad-spectrum activity against drug-resistant bacterial strains. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a potential candidate for addressing the growing challenge of antibiotic resistance.

The synthetic pathways for 2-(3-Methoxyphenyl)-8-methylquinoline-4-carbonyl chloride have been optimized in recent years, with several research groups reporting improved yields and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance the efficiency of its production. These advancements are critical for ensuring the compound's availability for further biological evaluation and drug development efforts.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on this compound. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future research. However, the growing body of evidence supporting its biological activity and synthetic versatility positions 2-(3-Methoxyphenyl)-8-methylquinoline-4-carbonyl chloride as a compound of significant interest in medicinal chemistry.

In conclusion, the latest research on 2-(3-Methoxyphenyl)-8-methylquinoline-4-carbonyl chloride (CAS: 1160254-41-0) underscores its potential as a valuable tool in drug discovery and chemical biology. Its diverse applications, from kinase inhibitors to antimicrobial agents, highlight the importance of continued investigation into its properties and derivatives. As synthetic methodologies advance and biological understanding deepens, this compound is likely to play an increasingly important role in the development of new therapeutic agents.